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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol

CAS No.: 3937-49-3

Cat. No.: B3425148

Get Quote

Abstract & Scope
(4-Methylcyclohexyl)methanol (MCHM) is a saturated alicyclic primary alcohol utilized

primarily in industrial coal processing and increasingly studied for its toxicological profile

following environmental release events (e.g., the Elk River spill).[1] Accurate biological

assessment of MCHM requires precise stock solution preparation, complicated by its

isomerism (cis/trans mixtures), volatility, and limited aqueous solubility.[1]

This guide provides a standardized, error-minimized protocol for generating Master Stock

solutions (in DMSO or Ethanol) and aqueous Working Solutions. It prioritizes gravimetric

preparation over volumetric aspiration to negate viscosity-induced pipetting errors.[1]

Physicochemical Profile & Solubility Limits
Before handling MCHM, researchers must internalize the solubility constraints to prevent

"crashing out" (precipitation) in biological media.[1]
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Table 1: Key Physicochemical Properties
Property Value Notes

CAS Number 34885-03-5
Mixture of cis- and trans-

isomers

Molecular Weight 128.21 g/mol

Density 0.9074 g/mL (at 20°C) Less dense than water; floats

Physical State Clear, colorless liquid Oily texture; Licorice/mint odor

Log P (Octanol/Water) ~2.35 (cis) / 2.46 (trans)
Lipophilic; readily crosses

membranes

Water Solubility ~2,250 mg/L (~17.5 mM)
Critical Limit for aqueous

assays

DMSO Solubility > 100 mg/mL (> 780 mM)
Recommended solvent for

Master Stocks

Ethanol Solubility > 100 mg/mL
High volatility risk for long-term

storage

ngcontent-ng-c3230145110="" class="ng-star-inserted">

Critical Insight: MCHM is a liquid with a molarity of approximately 7.0 M in its pure form. Direct

pipetting of small volumes (e.g., 1 µL) introduces significant error due to viscosity and surface

tension.[1] Always weigh the chemical.

Safety & Handling (E-E-A-T)
Hazard Class: Skin/Eye Irritant, Combustible Liquid.[1]

Engineering Controls: All open handling must occur in a certified chemical fume hood to

mitigate inhalation of volatile isomers.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and lab coat.[1]

Containment: Store neat liquid and stocks in glass vials with PTFE-lined caps. Avoid

polystyrene plastics, which may leach under high MCHM concentrations.[1]

Solvent Selection Strategy
Choosing the correct vehicle is the first experimental decision.[1] Use the decision matrix below

to select the optimal solvent for your assay.

Selection Logic

Select Solvent for MCHM

What is the downstream application?

Cell Culture / In Vivo

Biological

GC-MS / Analytical

Analytical

DMSO (Dimethyl Sulfoxide)
Low volatility, sterile-filterable.

Max final conc < 0.1%

Preferred

Ethanol (Anhydrous)
High volatility.

Good for evaporation protocols.

Alternative (if DMSO sensitive) Alternative

Methanol
Standard for GC-MS standards.

Toxic to cells.

Standard

DMSO is the gold standard for
biological stocks due to stability.

Click to download full resolution via product page

Figure 1: Solvent selection decision tree for MCHM stock preparation.

Protocol: Preparation of 1 M Master Stock
(Gravimetric Method)
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Objective: Create 10 mL of a 1.0 M (1000 mM) MCHM stock solution in DMSO. Why

Gravimetric? Weighing mass is temperature-independent and eliminates viscosity-based

pipetting errors common with oils like MCHM.[1]

Materials
Pure MCHM (CAS 34885-03-5)[1]

Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%[1]

20 mL Amber Glass Vial with PTFE-lined screw cap[1]

Analytical Balance (Precision ±0.1 mg)

Step-by-Step Procedure
Tare the Vial: Place the empty 20 mL amber vial (with cap removed) on the balance and

press TARE.

Calculate Mass Required: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""

class="ng-star-inserted display">

Dispense MCHM: Using a glass Pasteur pipette, slowly add MCHM liquid to the vial until the

mass reaches 1.282 g.

Note: If you overshoot slightly, record the exact mass and adjust the final DMSO volume to

maintain 1 M concentration.

Add Solvent (Initial): Add approximately 6-7 mL of DMSO to the vial. Swirl gently to dissolve.

MCHM is highly soluble in DMSO; dissolution should be instant.[1]

Volume Adjustment (QS):

Ideally: Transfer to a 10 mL volumetric flask and top up to the line with DMSO.[1]

Practical Alternative: If a volumetric flask is unavailable, add DMSO by mass.[1] The

density of DMSO is ~1.10 g/mL.[1]
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Homogenization: Cap tightly and vortex for 15 seconds.

Labeling: Label as "1 M MCHM in DMSO", including Date, Operator, and "Store at -20°C".

Protocol: Working Solutions & Serial Dilution
Objective: Dilute the Master Stock (1 M) to a working concentration (e.g., 100 µM) in aqueous

media without precipitation. Constraint: The final aqueous concentration must not exceed 17

mM (solubility limit).

Master Stock
(1 M in DMSO)

Add 10 µL Stock
to 990 µL DMSO

Intermediate Stock
(10 mM in DMSO)

1:100 Dilution

Add 10 µL Intermediate
to 990 µL Media

Working Solution
(100 µM in Media)

1:100 Dilution

QC Check:
Verify no turbidity

(Solubility limit ~17.5 mM)

Click to download full resolution via product page

Figure 2: Two-step serial dilution workflow to ensure solubility and pipetting accuracy.

Dilution Procedure[1]
Thaw: Remove 1 M Master Stock from -20°C and equilibrate to Room Temperature (RT).

Vortex to ensure homogeneity.[1]

Intermediate Dilution (10 mM):

Pipette 10 µL of 1 M Master Stock into 990 µL of pure DMSO.

Vortex well.[1] This creates a 10 mM Intermediate Stock.[1]

Why? Direct dilution from 1 M to 100 µM in water requires a 1:10,000 dilution, which is

physically difficult to pipette accurately in one step and risks precipitation "shock" at the

injection site.[1]

Final Working Solution (100 µM):
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Pipette 100 µL of the 10 mM Intermediate Stock into 9.9 mL of cell culture media or buffer.

[1]

Vortex immediately.[1]

Final DMSO Concentration: 1.0%.[1] (Ensure your biological control includes 1.0%

DMSO).[1]

Quality Control & Troubleshooting
Storage Stability[1]

Master Stocks (DMSO): Stable for >6 months at -20°C. Hygroscopic; keep tightly sealed to

prevent water absorption.[1]

Working Solutions (Aqueous): Prepare fresh. MCHM is volatile; open vessels will lose

concentration over hours.[1]

Troubleshooting Table
Issue Observation Root Cause Solution

Phase Separation
Oily droplets on

surface

Concentration > 17

mM

Dilute below water

solubility limit (2.25

g/L).[1]

Precipitation Cloudy suspension "Solvent Shock"

Vortex media while

adding the DMSO

stock dropwise.[1]

Inconsistent Data
High variability in

replicates
Volatile loss

Use sealed

vials/plates; do not

leave reservoirs open.

[1]

Pipetting Error
Viscous retention in

tip
Cold stock solution

Allow stock to reach

RT; use low-retention

tips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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